![molecular formula C17H14Cl2FN3O3 B3980757 1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine](/img/structure/B3980757.png)
1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine
Overview
Description
1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine, also known as DF-4, is a chemical compound that has been widely studied for its potential applications in scientific research. DF-4 belongs to the class of piperazine derivatives, which are known for their diverse biological activities. In
Mechanism of Action
1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine is believed to act as a selective serotonin reuptake inhibitor (SSRI), which means that it inhibits the reuptake of serotonin by SERT. This leads to increased levels of serotonin in the synaptic cleft, which can enhance neurotransmission and modulate mood, cognition, and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can improve mood and reduce anxiety and depression. This compound has also been shown to have neuroprotective effects, which can protect against neuronal damage and degeneration.
Advantages and Limitations for Lab Experiments
1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for SERT, which makes it a useful tool for studying the role of serotonin in the brain. However, this compound also has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine. One area of interest is the development of more potent and selective SSRIs based on the structure of this compound. Another area of interest is the study of the long-term effects of this compound on the brain and behavior, particularly in animal models of depression and anxiety. Finally, the potential therapeutic applications of this compound for the treatment of psychiatric disorders such as depression and anxiety should be explored further.
Scientific Research Applications
1-(2,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin transporter (SERT), which is a protein that regulates the concentration of serotonin in the brain. This compound has also been shown to have an inhibitory effect on the reuptake of serotonin, which can lead to increased levels of serotonin in the brain.
properties
IUPAC Name |
(2,4-dichlorophenyl)-[4-(4-fluoro-2-nitrophenyl)piperazin-1-yl]methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2FN3O3/c18-11-1-3-13(14(19)9-11)17(24)22-7-5-21(6-8-22)15-4-2-12(20)10-16(15)23(25)26/h1-4,9-10H,5-8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UASHZSMDTDJPRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)F)[N+](=O)[O-])C(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2FN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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